Cas no 1805153-00-7 (Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805153-00-7
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4856497
• Update Time: 2025-10-28

Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-16-9(15)4-2-6(7(10)11)14-8(13)5(4)3-12/h2,7H,3,12H2,1H3,(H2,13,14)
• InChI Key： RRDSSKLJHKWSED-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C(N)=N1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.4
• Topological Polar Surface Area: 91.2

Additional information on Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1805153-00-7, commonly referred to as Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates several functional groups that contribute to its versatility. The presence of amino groups, a difluoromethyl substituent, and a methyl ester group makes this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate through multi-step processes. Researchers have employed methodologies such as nucleophilic aromatic substitution, amide coupling, and fluorination reactions to construct this complex molecule. The strategic placement of substituents on the pyridine ring has been optimized to enhance stability and reactivity, making it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The difluoromethyl group introduces unique electronic and steric effects, which can modulate the bioactivity of the molecule. Recent studies have demonstrated that Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate exhibits significant inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The amino groups present in the molecule can act as hydrogen bond donors, enhancing its ability to interact with biological targets such as plant pathogens. Preliminary experiments suggest that Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate may possess antimicrobial properties, making it a candidate for fungicide development.

The structural flexibility of this compound also lends itself to applications in materials science. By incorporating this compound into polymer matrices, researchers have explored its potential as a flame retardant additive. The methyl ester group contributes to thermal stability, while the pyridine ring provides a rigid framework that enhances mechanical properties. These attributes make it a versatile building block for advanced materials.

From an analytical standpoint, the characterization of Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate has been achieved using state-of-the-art techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular geometry, substitution patterns, and intermolecular interactions. Such information is crucial for understanding its behavior in different chemical environments.

Looking ahead, the development of novel synthetic routes for this compound remains an active area of research. Scientists are exploring catalytic methods and green chemistry principles to improve yield and reduce environmental impact. Furthermore, ongoing studies aim to elucidate the mechanistic details of its bioactivity, which could pave the way for rational drug design.

In conclusion, Methyl 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-carboxylate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable tool for addressing challenges in medicine, agriculture, and materials science.